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Compound of Interest

Compound Name: Dbm-C5-VC-pab-mmae

Cat. No.: B15606175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of Dbm-C5-
VC-pab-mmae, an antibody-drug conjugate (ADC) linker-payload system.

Core Molecular Data
The quantitative molecular data for Dbm-C5-VC-pab-mmae and its constituent components

are summarized below. This information is critical for various aspects of drug development,

including stoichiometric calculations for conjugation, analytical characterization, and

pharmacokinetic modeling.
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Component Molecular Formula
Molecular Weight (
g/mol )

Source

Dbm-C5-VC-pab-

mmae
C68H103Br2N11O15 1474.42 [1][2][3]

Dibenzoylmethane

(Dbm)
C15H12O2 224.25 [4][5][6][7][8]

Valine-Citrulline-p-

aminobenzyl (VC-

PAB)

C18H29N5O4 (for

Val-Cit-PAB-OH)
379.5 [9]

Monomethyl auristatin

E (MMAE)
C39H67N5O7 717.99 [10][11][12]

p-Aminobenzyl

alcohol (PAB)
C7H9NO 123.15 [13][14][15]

Note: The molecular weight for VC-PAB is for the hydroxyl form and serves as an

approximation for the core peptide linker structure.

Experimental Protocols
Detailed experimental protocols for the synthesis of Dbm-C5-VC-pab-mmae are not publicly

available in the provided search results. The synthesis of such complex molecules is often

proprietary. However, a general synthesis strategy can be inferred from the structure, likely

involving the sequential coupling of the individual components. A representative synthesis of a

similar ADC linker, Fmoc-VC-PAB-MMAE, involves the reaction of an activated ester of the

linker (Fmoc-VC-PAB-PNP) with MMAE in the presence of HOBt in a solvent mixture of DMF

and pyridine[16].

Visualizing the Molecular Assembly
The logical relationship between the components of Dbm-C5-VC-pab-mmae can be visualized

as a sequential assembly. The following diagram illustrates this assembly, starting from the

cytotoxic payload (MMAE) and extending to the antibody conjugation moiety (Dbm).
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Logical assembly of Dbm-C5-VC-pab-mmae components.

Signaling and Workflow Diagrams
The mechanism of action for an ADC utilizing the Dbm-C5-VC-pab-mmae system involves a

series of steps from administration to cytotoxic effect. The following workflow diagram

illustrates this process.
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Workflow of ADC action from circulation to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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